71-41-0

Pentanol

In Stock

• CAS RN:
• 71-41-0

• Formula:
• C5H12O
  CH3(CH2)3CH2OH
  C5H12O

• InChI:
• InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3

• InChIKey:
• AMQJEAYHLZJPGS-UHFFFAOYSA-N

• 1-Pentanol is a type of alcohol which has been proposed as an alternate for conventional gasoline and diesel fuels.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. 1-Pentanol is a linear alcohol and a promising substitute for conventional gasoline and diesel fuels.
  1-Pentanol is a linear alcohol. Pentane, a ″ next generation″  alcohol fuel, is a promising substitute of conventional gasoline and diesel fuels. Its combustion characteristics have been investigated. Kinetics of thermal decomposition of its isomeric forms (1-pentanol, 2-methyl-1-butanol, and 3-methyl-1-butanol) have been reported.
  EMSURE grade solvents are suitable for a broad spectrum of classical...

5-Fluoro-4-mercapto-2-hydroxypyrimidine

In Stock

• CAS RN:
• 671-41-0

• Formula:
• C4H3FN2OS

• InChI:
• InChI=1S/C4H3FN2OS/c5-2-1-6-4(8)7-3(2)9/h1H,(H2,6,7,8,9)

• InChIKey:
• SOEINGHMICSQAA-UHFFFAOYSA-N

• 5-Fluoro-4-mercapto-2-hydroxypyrimidine is a useful research compound. Its molecular formula is C4H3FN2OS and its molecular weight is 146.15 g/mol. The purity is usually 95%.

Silane, trichloroheptyl-

In Stock

• CAS RN:
• 871-41-0

• Formula:
• C7H15Cl3Si

• InChI:
• InChI=1S/C7H15Cl3Si/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3

• InChIKey:
• SRQHGWJPIZXDTA-UHFFFAOYSA-N

• Silane, trichloroheptyl- is a useful research compound. Its molecular formula is C7H15Cl3Si and its molecular weight is 233.6 g/mol. The purity is usually 95%.

4,5-Bis(4-methoxyphenyl)-1,5-dihydroimidazol-2-one

• CAS RN:
• 5471-41-0

• Formula:
• C17H16N2O3

• InChI:
• InChI=1S/C17H16N2O3/c1-21-13-7-3-11(4-8-13)15-16(19-17(20)18-15)12-5-9-14(22-2)10-6-12/h3-10,15H,1-2H3,(H,18,20)

• InChIKey:
• FYTWLGPRDSDFFN-UHFFFAOYSA-N

• 4,5-Bis(4-methoxyphenyl)-1,5-dihydroimidazol-2-one is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.32 g/mol. The purity is usually 95%.

4-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole-1-carbonyl}pyridine

In Stock

• CAS RN:
• 380871-41-0

• Formula:
• C17H14ClN3OS

• InChI:
• InChI=1S/C17H14ClN3OS/c1-11-16(23-15-5-3-14(18)4-6-15)12(2)21(20-11)17(22)13-7-9-19-10-8-13/h3-10H,1-2H3

• InChIKey:
• OLOXDRRFGMHPJK-UHFFFAOYSA-N

• 4-{4-[(4-chlorophenyl)sulfanyl]-3,5-dimethyl-1H-pyrazole-1-carbonyl}pyridine is a useful research compound. Its molecular formula is C17H14ClN3OS and its molecular weight is 343.83. The purity is usually 95%.

N-[2-(1H-indol-3-yl)ethyl]-N''-[(3-tosyl-1,3-oxazinan-2-yl)methyl]oxamide

In Stock

• CAS RN:
• 869071-41-0

• Formula:
• C24H28N4O5S

• InChI:
• InChI=1S/C24H28N4O5S/c1-17-7-9-19(10-8-17)34(31,32)28-13-4-14-33-22(28)16-27-24(30)23(29)25-12-11-18-15-26-21-6-3-2-5-20(18)21/h2-3,5-10,15,22,26H,4,11-14,16H2,1H3,(H,25,29)(H,27,30)

• InChIKey:
• YIOKCFHYBLQBAG-UHFFFAOYSA-N

• N-[2-(1H-indol-3-yl)ethyl]-N''-[(3-tosyl-1,3-oxazinan-2-yl)methyl]oxamide is a useful research compound. Its molecular formula is C24H28N4O5S and its molecular weight is 484.57. The purity is usually 95%.

N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

In Stock

• CAS RN:
• 893971-41-0

• Formula:
• C21H21N3O2S2

• InChI:
• InChI=1S/C21H21N3O2S2/c25-28(26,19-9-8-15-4-1-2-5-16(15)13-19)23-18-7-3-6-17(12-18)20-14-24-10-11-27-21(24)22-20/h3,6-9,12-14,23H,1-2,4-5,10-11H2

• InChIKey:
• DSZZOBHXMRCTIE-UHFFFAOYSA-N

• N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C21H21N3O2S2 and its molecular weight is 411.54. The purity is usually 95%.

7-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid

In Stock

• CAS RN:
• 924871-41-0

• Formula:
• C10H10O4

• InChI:
• InChI=1S/C10H10O4/c1-6-4-8-9(14-3-2-13-8)5-7(6)10(11)12/h4-5H,2-3H2,1H3,(H,11,12)

• InChIKey:
• VZONDJNDHJLBMY-UHFFFAOYSA-N

• 7-Methyl-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a useful research compound. Its molecular formula is C10H10O4 and its molecular weight is 194.18 g/mol. The purity is usually 95%.

3-(2-Chloro-4-fluorobenzoyl)thiophene

In Stock

• CAS RN:
• 898771-41-0

• Formula:
• C11H6ClFOS

• InChI:
• InChI=1S/C11H6ClFOS/c12-10-5-8(13)1-2-9(10)11(14)7-3-4-15-6-7/h1-6H

• InChIKey:
• RUVOXBMRINTMAL-UHFFFAOYSA-N

• 3-(2-Chloro-4-fluorobenzoyl)thiophene is a useful research compound. Its molecular formula is C11H6ClFOS and its molecular weight is 240.68 g/mol. The purity is usually 95%.

2-(4-Chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one

In Stock

• CAS RN:
• 1271071-41-0

• Formula:
• C13H16ClNO2

• InChI:
• InChI=1S/C13H16ClNO2/c14-12-3-1-10(2-4-12)7-13(17)15-6-5-11(8-15)9-16/h1-4,11,16H,5-9H2

• InChIKey:
• URLXUURJBRHPCW-UHFFFAOYSA-N

• 2-(4-Chlorophenyl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.72 g/mol. The purity is usually 95%.

7-(2-chlorophenyl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide

In Stock

• CAS RN:
• 1797871-41-0

• Formula:
• C17H19ClN2OS2

• InChI:
• InChI=1S/C17H19ClN2OS2/c18-15-6-2-1-5-14(15)16-7-8-20(9-11-23-16)17(21)19-12-13-4-3-10-22-13/h1-6,10,16H,7-9,11-12H2,(H,19,21)

• InChIKey:
• QNHPPRDDRYGWGO-UHFFFAOYSA-N

• 7-(2-chlorophenyl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C17H19ClN2OS2 and its molecular weight is 366.92. The purity is usually 95%.

1,4-Dioxaspiro[4.5]decan-8-ylhydrazine oxalate

In Stock

• CAS RN:
• 2044871-41-0

• Formula:
• C10H18N2O6

• InChI:
• InChI=1S/C8H16N2O2.C2H2O4/c9-10-7-1-3-8(4-2-7)11-5-6-12-8;3-1(4)2(5)6/h7,10H,1-6,9H2;(H,3,4)(H,5,6)

• InChIKey:
• WDHMJIFKFQJRKY-UHFFFAOYSA-N

• 1,4-Dioxaspiro[4.5]decan-8-ylhydrazine oxalate is a useful research compound. Its molecular formula is C10H18N2O6 and its molecular weight is 262.262. The purity is usually 95%.

3-Methyl-8-thiabicyclo[3.2.1]octan-3-amine hydrochloride

In Stock

• CAS RN:
• 2219371-41-0

• Formula:
• C8H16ClNS

• InChI:
• InChI=1S/C8H15NS.ClH/c1-8(9)4-6-2-3-7(5-8)10-6;/h6-7H,2-5,9H2,1H3;1H

• InChIKey:
• VHHIORGRRMGWIC-UHFFFAOYSA-N

• 3-Methyl-8-thiabicyclo[3.2.1]octan-3-amine hydrochloride is a useful research compound. Its molecular formula is C8H16ClNS and its molecular weight is 193.73. The purity is usually 95%.

3-Cyclopropyl-5-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole

Usually In Stock

• CAS RN:
• 2379971-41-0

• Formula:
• C16H21N5OS

• InChI:
• InChI=1S/C16H21N5OS/c1-11-7-17-15(18-8-11)22-10-12-3-2-6-21(9-12)16-19-14(20-23-16)13-4-5-13/h7-8,12-13H,2-6,9-10H2,1H3

• InChIKey:
• SRBIVRBQXHTXHV-UHFFFAOYSA-N

• 3-Cyclopropyl-5-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C16H21N5OS and its molecular weight is 331.44. The purity is usually 95%.

Methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate

• CAS RN:
• 1255871-41-0

• Formula:
• C10H10BrNO2

• InChI:
• InChI=1S/C10H10BrNO2/c1-14-9(13)10(2-3-10)7-4-8(11)6-12-5-7/h4-6H,2-3H2,1H3

• InChIKey:
• JJXDAWJPOCFJAI-UHFFFAOYSA-N

• Methyl 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C10H10BrNO2 and its molecular weight is 256.10 g/mol. The purity is usually 95%.

CCTA-1523

• CAS RN:
• 1616271-41-0

• Formula:
• C16H15Cl2NO3

• InChI:
• InChI=1S/C16H15Cl2NO3/c1-21-13-7-6-11(9-14(13)22-2)10-4-3-5-12(8-10)19-16(20)15(17)18/h3-9,15H,1-2H3,(H,19,20)

• InChIKey:
• KVFQJGFFQSVTND-UHFFFAOYSA-N

• CCTA-1523 is an inhibitor of the efflux function of ABCG2. CCTA-1523 selectively reverses ABCG2-mediated MDR in cancer cells, both in vitro and in vivo.